1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-nitro-2-furyl)methyl]piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-nitrofuran-2-yl)methyl]piperazine
• InChI: InChI=1S/C17H19N3O5/c21-20(22)17-4-2-14(25-17)11-19-7-5-18(6-8-19)10-13-1-3-15-16(9-13)24-12-23-15/h1-4,9H,5-8,10-12H2
• InChI Key: YMWZKQAKGHJXEB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)CC4=CC=C(O4)[N+](=O)[O-]
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[(5-nitro-2-furyl)methyl]piperazine, commonly known as BNMP, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. BNMP is a piperazine derivative that has shown promising results in various scientific research studies due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The mechanism of action of BNMP is not fully understood. However, it is believed that BNMP acts by inhibiting the activity of certain enzymes and proteins in the body. This leads to the suppression of various cellular processes, ultimately resulting in the desired therapeutic effect.
Biochemical and Physiological Effects:
BNMP has been shown to have various biochemical and physiological effects on the body. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the aggregation of amyloid-beta peptides in Alzheimer's disease, and protect dopaminergic neurons in Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using BNMP in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations include its limited solubility in water and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the research on BNMP. One potential area of research is the development of more efficient and cost-effective synthesis methods for BNMP. Another area of research is the study of the pharmacokinetics and pharmacodynamics of BNMP in vivo. Additionally, further studies are needed to investigate the potential use of BNMP in the treatment of other diseases and to identify any potential side effects.

Synthesis Methods

The synthesis of BNMP involves the reaction of 1-(1,3-benzodioxol-5-ylmethyl)piperazine with 5-nitro-2-furaldehyde in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain pure BNMP with high yield.

Scientific Research Applications

BNMP has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. BNMP has also been studied for its potential use as an antiviral and antibacterial agent.